Although the lithium-ion battery has dominated the sustainable energy field for many years, environmentally friendly and inexpensive sodium (Na) is a great contender to reduce the use of limited lithium resources. Sodium-ion batteries (SIBs) have a big catalog of cathode materials grouped into four main types: the Prussian blue analogs, organic-based materials, layered metal oxides, and polyanions, whereas the latter is characterized by sodium superionic conductors (NASICON) with its chemical formula such as Na3V2(PO4)2F3 (NVPF) gaining prevalence. Therefore, this review focuses on the most recent studies to promote the long-term stability, capacity, and energy density of NASICON’s high-potential NVPF.

SrTiO3 is a high temperature thermoelectric material with calcium titanite structure that is environmentally friendly and affordable, but the high thermal conductivity at high temperatures limits its development, so how to maintain high electrical properties while reducing thermal conductivity is the most important problem facing SrTiO3. SiGe and SrTiO3 are both thermoelectric materials in the intermediate and high temperature region and have a lot of commonalities, and it is likely to obtain high thermoelectric properties through the interfacial effect of both, however, there is not any study on the compound regulation of the two. Therefore, in this study, phosphorus (P)-doped SiGe was compounded with Zr, La and Nb co-doped SrTiO3. 3 mol.%SiGe(C)/97 mol.% Sr0.9La0.1Ti0.89Zr0.01Nb0.1O3(Zr1Si3(C)) obtained by sintering under carbon reducing atmosphere shows a relatively large power factor of and low thermal conductivity of 2.88 Wm−1K−1 at 1000 K, achieve a ZT value to 0.42 at 1000 K. This is at a high level in this study of SrTiO3 composite thermoelectric materials and provides a new idea for the subsequent study of composite modulation.

Green-emitting Mn2+-doped zinc silicate nanophosphor was synthesized by solvothermal method with the assistance of polyvinyl alcohol (PVA). The structure, morphology and optical properties of phosphors were characterized by X-ray diffraction (XRD), X-ray photoelectron spectroscopy (XPS), Scanning electron microscope (SEM), Fourier transform infrared spectrometer (FT-IR) and Photoluminescence Spectroscopy (PL). Also, the application of Mn2+-doped zinc silicate phosphor in electronic devices was studied. Furthermore, Zn2SiO4: Mn2+ phosphor was used to be a fluorescent sensor for the first time to detect inorganic ions and small molecules. The results indicated that pure α-Zn2SiO4 phase nanoparticles with spherical morphology were obtained. The results also showed that the phosphor has excellent selectivity and sensitivity for detecting Cr3+ ions, Cr2O72− ions and 4-nitrophenol (4-NP) with low detection limits (Cr3+ ions: 1.34 μM, Cr2O72− ions: 5.86μ M, 4-NP: 2.38 μM). Thus, Mn2+-doped zinc silicate manganese phosphor has potential applications in light-emitting diodes (LEDs) and fluorescent sensors.

The field emission tip arrays with sub-100 nm apices (nanoFEAs) on single crystal cerium hexaboride (CeB6) surface were fabricated by the focused ion beam (FIB) milling microtechnology. The surface morphologies and field emissions of the nanoFEAs are systematically characterized. FIB milling, similar to the physical stripping process, can fabricate the nanoFEAs single crystal CeB6 with uniform morphologies. The nanoFEAs with sharp tips of size about 50 nm demonstrate the lowest turn-on electric fields (2.0 V/μm), as well as a high current (>1 mA) at the field of 6.7 V/μm and a high stable emission current. Such excellent performances make CeB6 nanoFEAs promising candidates for application in field emission electronics.

The self-supported nanoflake-shaped Bi2Se2 was synthesized with the convenient method of microwave reaction, and adhered to the flexible carbon fiber felt. A series of electrochemical tests indicate that capacitance of Bi2Se2/CF electrode can reach 877.0 C g−1 (1 A g−1). Assembled by ligninbased carbon materials and Bi2Se2/CF electrode, the asymmetric capacitor has the energy density of 20.83 W h Kg−1 while the power density can reach 749.9 W kg−1. After circulating for 2000 times under 3 A g−1, the remaining capacitance retention reaches 81% of the initial one.

Li battery has been widely used in mobile electronic devices such as mobile phones and laptop computers and is currently expected as a power source for electric vehicles. Due to high cost and limited supply of Li sources, post-Li batteries like Na, K, Mg and Zn batteries have been researched intensively. However, the post-Li batteries face issues of low-energy density in monovalent ion (Na, K) batteries and slow ion diffusion in multivalent ion (Mg, Zn) batteries. The hybrid metal ion battery (HMIB) contains two different cations which can combine the benefits of fast ion diffusion of monovalent ions and high capacity of multivalent ions. Various types of HMIBs such as Na–Mg, Li–Mg, Li–Zn and so on have been studied. Among them, Li–Na HMIBs composed of Li-based cathodes and Na metal anode are the most promising as the post-Li battery owing to the application of matured Li technology and electrochemical/chemical similarity of Li to Na. In addition, dendric deposition of Na metal is suppressed by the shielding effect, allowing to employ Na metal anode in the Li–Na HMIB system. Na metal anode can provide higher capacity and reduce the material cost. Additionally, commercial Li cathode does not require further investment for manufacturing cathode materials, resulting in a significant reduction of development cost and rapid commercialization of the Li–Na HMIBs. Thus, in this review article, studies on the Li–Na HMIBs are summarized and analyzed, then future challenges for the development of Li–Na HMIBs are suggested.

The development of non-precious metal electrocatalysts is an effective approach to achieving environmentally friendly electrolytic water for hydrogen production. In this paper, we report a method for the rapid preparation of excellent HER activity and durable WC thin-film electrodes using one-pot electrolysis with K2CO3 − Na2CO3 molten salts. During the electrolysis, soluble carbonate anions reduced and in situ formed WC nanoparticles on a tungsten cathode, which become firmly immobilized on the surface of the tungsten cathode, resulting in the formation of the WC/W electrode. The WC/W electrode exhibited efficient electrocatalytic HER activity, good reaction kinetics and long-term stability. In particular, the WC/W-3.1 V catalysts exhibited low overpotentials (127 mV and 221 mV) at current densities of 10 mA cm−2 and 50 mA cm−2, along with a small Tafel slopes (129.00 mV dec−1). The experimental results indicate that the WC/W electrode possesses more electrochemical active site, faster electron transfer rate and strong interfacial interaction and stability. This binder-free WC thin film electrode rapid preparation method via molten salts electrolysis provides a new approach for the development of highly active electrocatalysts.

The PVA/GO film prepared by vacuum-assisted self-assembly exhibits quick thermo-/water- responsive shape memory effect. The anisotropic lamellar structure of GO sheets and plenty of chemical groups containing oxygen in the PVA/GO film facilitate rapid recovery in water. The lamellar structure of GO sheets improves the recovery stress of composite and results in a 16-fold increase in Young’s modulus. PVA molecular chain slides along the direction of the laminated GO sheets, consistent with the extension direction, ensuring that the composite film maintains a large fracture strain. The straight film is programmed into a spiral shape by the plasticization of water on PVA instead of ordinary heating and the spiral film can drive a weight 160 times its own weight to rotate in water at room temperature (about 25∘C).

Nitrogen-doped graphene (N-Graphene) has been extensively researched as the anode material for lithium-ion batteries, as the nitrogen doping provides massive active sites and improves the electrical conductivity and the ion diffusion kinetics, thus, significantly enhancing the lithium storage performance with reversible capacity and cycling stability. However, the high-rate performance and cyclability of the N-Graphene-based anodes are still to be achieved for fast-charging applications. Here, a new N-Graphene was successfully fabricated by annealing the commercial few-layer graphene with dicyandiamide. Along with the plenty of defects in the pristine graphene sheets, the doping of nitrogen effectively reduces the resistance and increases pore volume and the diffusion coefficient. Consequently, the N-Graphene anode exhibits outstanding lithium storage performance with superior high-rate performance and remarkable long-term capability (up to 10,000 cycles at 15 A g−1 with a reversible capacity of 133 mAh g−1). Further kinetic analysis reveals that this excellent electrochemical behavior during the rapid discharge/charge operations can be attributed to the enhanced diffusion-controlled and surface capacitive storages. Our process may lead to an alternative way for producing competitive N-Graphene anode materials for efficient lithium ion storage.

Two-dimensional (2D) titanium carbide (MXene) is considered as a potential anode material for lithium-ion batteries (LIBs) by virtue of its unique structural and electronic properties. However, its performance for actual energy storage is seriously affected by the loss of transition metal elements during the preparation process of MXene. Herein, using a simple hydrothermal method, vanadium was successfully doped into the delaminated Ti3C2Tx (named as V-doped Ti3C2Tx). As-prepared V-doped Ti3C2Tx MXenes provide more active sites and lower Li+ diffusion resistance. As a result, their rate performance is significantly improved compared to that of pristine Ti3C2Tx. Additionally, its discharge capacity retains a value of 63.6 mAh g−1 after 10,000 cycles at 10 A g−1.